Cas no 2165767-79-1 ((2R)-2-amino-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 2165767-79-1
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 5777269
• PubChem ID: 165790879
• Update Time: 2025-06-12

(2R)-2-amino-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1300033
• (2R)-2-amino-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid
• 2165767-79-1

• Inchi： 1S/C7H10BrN3O2/c1-11-3-4(8)6(10-11)2-5(9)7(12)13/h3,5H,2,9H2,1H3,(H,12,13)/t5-/m1/s1
• InChI Key： HNPZRKFWNARPTK-RXMQYKEDSA-N
• SMILES： BrC1=CN(C)N=C1C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 246.99564g/mol
• Monoisotopic Mass: 246.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 81.1Ų

Additional information on (2R)-2-amino-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid

Comprehensive Overview of (2R)-2-amino-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid (CAS No. 2165767-79-1)

The compound (2R)-2-amino-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid, identified by its CAS No. 2165767-79-1, is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique 4-bromo-1-methyl-1H-pyrazole moiety attached to a propanoic acid backbone, making it a valuable building block for drug discovery and peptide synthesis. Its structural complexity and potential bioactivity have positioned it as a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for chiral amino acid derivatives like this compound has surged due to their applications in asymmetric synthesis and medicinal chemistry. The presence of the bromine atom in the pyrazole ring offers opportunities for further functionalization, enabling the creation of diverse molecular libraries. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a precursor for small-molecule inhibitors, aligning with current trends in targeted drug design.

The stereochemistry of this compound, denoted by the (2R) configuration, is critical for its biological interactions. Enantiomerically pure compounds are increasingly sought after in the pharmaceutical industry, as they often exhibit superior pharmacokinetic properties and reduced off-target effects. This aligns with the growing emphasis on precision medicine, where molecular specificity is paramount. The compound’s amino acid core also suggests potential utility in peptide-based therapeutics, a rapidly expanding field driven by advances in bioconjugation techniques.

From a synthetic perspective, 2165767-79-1 presents intriguing challenges and opportunities. The bromo-substituted pyrazole ring can participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in modern organic synthesis. This versatility makes the compound a valuable intermediate for constructing more complex architectures, particularly in the development of heterocyclic pharmaceuticals. Its stability under physiological conditions further enhances its appeal for in vitro and in vivo studies.

Current research trends highlight the importance of structure-activity relationship (SAR) studies for molecules like (2R)-2-amino-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid. Scientists are investigating how modifications to its pyrazole ring or amino acid side chain influence binding affinity and selectivity. Such insights are crucial for optimizing lead compounds in drug discovery pipelines, especially for targets like kinases or G-protein-coupled receptors (GPCRs). These efforts are supported by computational tools such as molecular docking and quantitative structure-activity relationship (QSAR) modeling.

In the context of green chemistry, the synthesis and application of this compound are being evaluated for their environmental impact. Researchers are exploring catalytic methods to reduce waste and improve atom economy during its production. This aligns with broader industry goals of sustainable pharmaceutical manufacturing, a topic frequently searched by professionals seeking eco-friendly synthetic routes. The compound’s potential for biodegradability is also under scrutiny, given increasing regulatory pressures on chemical sustainability.

The analytical characterization of CAS No. 2165767-79-1 relies on advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure the compound’s purity and stereochemical integrity, which are essential for reproducible research outcomes. Quality control protocols are critical, as impurities or enantiomeric contamination could significantly alter biological activity. This underscores the importance of Good Laboratory Practices (GLP) in handling such specialized chemicals.

Looking ahead, (2R)-2-amino-3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid is poised to play a role in emerging areas like proteolysis-targeting chimeras (PROTACs) and fragment-based drug discovery. Its modular structure allows for integration into bifunctional molecules designed to degrade disease-causing proteins. As the scientific community continues to explore its applications, this compound exemplifies the intersection of organic chemistry, biology, and materials science—a triad driving innovation in modern research.